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Compound of Interest

Compound Name: Methionine Sulfoximine

CAS No.: 15985-39-4

Cat. No.: B1674966

Get Quote

This guide provides a detailed technical overview of methionine sulfoximine (MSO), a pivotal

molecule in the fields of neuroscience, cancer biology, and plant science. As a potent and

irreversible inhibitor of glutamine synthetase, MSO has been instrumental in unraveling

fundamental biochemical pathways. This document is structured to provide researchers,

scientists, and drug development professionals with a comprehensive understanding of MSO's

chemical properties, structure, synthesis, and mechanism of action, along with practical

insights into its application.

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of methionine sulfoximine is

fundamental to its effective use in experimental design. MSO is a synthetic amino acid analog

that serves as a powerful tool for studying glutamine metabolism.
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Property Value Source

Molecular Formula C5H12N2O3S [1]

Molecular Weight 180.23 g/mol [2]

Melting Point >210 °C (with decomposition) [2]

Appearance White to off-white solid [3]

Solubility

Soluble in water (up to 100

mg/mL in PBS) and sparingly

soluble in ethanol.

[4]

Storage
Store at 2-8°C for long-term

stability.
[2]

Expert Insight: The high water solubility of MSO is a significant advantage, facilitating its use in

aqueous buffers for a wide range of biological experiments, including cell culture and in vivo

studies. The decomposition at its melting point highlights the importance of proper storage

conditions to prevent degradation and ensure experimental reproducibility.

The Three-Dimensional Architecture of Methionine
Sulfoximine
The biological activity of MSO is intimately linked to its three-dimensional structure, which

allows it to mimic glutamate and interact with the active site of glutamine synthetase.
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Synthesis of Methionine Sulfoximine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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